Cas no 34679-09-9 (5-bromo-6-(methoxymethyl)-1,3-benzodioxole)

5-bromo-6-(methoxymethyl)-1,3-benzodioxole structure
34679-09-9 structure
Product Name:5-bromo-6-(methoxymethyl)-1,3-benzodioxole
CAS No:34679-09-9
MF:C9H9BrO3
MW:245.069962263107
CID:919421
PubChem ID:232497
Update Time:2025-04-19

5-bromo-6-(methoxymethyl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-6-(methoxymethyl)-1,3-benzodioxole
    • 1-bromo-2-(methoxymethyl)-4,5-(methylenedioxy)benzene
    • 3-butyl-4-bromo-5-(dibromomethylidene)-2(5H)-furanone
    • 4-bromo-3-butyl-5-(dibromomethylene)furan-2(5H)-one
    • 4-bromo-5-(dibromomethylene)-3-butyl-2(5H)-furanone
    • 4-bromo-5-(methoxymethyl)-1,2-(methylenedioxy)benzene
    • 6-bromopiperonyl methyl ether
    • AC1L7KKS
    • AC1Q6H1O
    • AG-K-97887
    • CHEMBL450196
    • CTK2B0012
    • fimbrolide (dibromo)
    • NCI60_008273
    • NSC626155
    • SureCN6745453
    • 34679-09-9
    • DTXSID00956159
    • 5-Bromo-6-(methoxymethyl)-2H-1,3-benzodioxole
    • NSC-30055
    • NSC30055
    • Inchi: 1S/C9H9BrO3/c1-11-4-6-2-8-9(3-7(6)10)13-5-12-8/h2-3H,4-5H2,1H3
    • InChI Key: DPUCLMCMWZBDCJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=C1COC)OCO2

Computed Properties

  • Exact Mass: 243.97347
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
  • LogP: 2.32420
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